Dihydroactinidiolide
Dihydroactinidiolide
(S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is a natural product found in Triticum aestivum and Vitis vinifera with data available.
Brand Name:
Vulcanchem
CAS No.:
17092-92-1
VCID:
VC21023463
InChI:
InChI=1S/C11H16O2/c1-10(2)5-4-6-11(3)8(10)7-9(12)13-11/h7H,4-6H2,1-3H3/t11-/m0/s1
SMILES:
CC1(CCCC2(C1=CC(=O)O2)C)C
Molecular Formula:
C11H16O2
Molecular Weight:
180.24 g/mol
Dihydroactinidiolide
CAS No.: 17092-92-1
Cat. No.: VC21023463
Molecular Formula: C11H16O2
Molecular Weight: 180.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (S)-4,4,7a-Trimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one is a natural product found in Triticum aestivum and Vitis vinifera with data available. |
|---|---|
| CAS No. | 17092-92-1 |
| Molecular Formula | C11H16O2 |
| Molecular Weight | 180.24 g/mol |
| IUPAC Name | (7aS)-4,4,7a-trimethyl-6,7-dihydro-5H-1-benzofuran-2-one |
| Standard InChI | InChI=1S/C11H16O2/c1-10(2)5-4-6-11(3)8(10)7-9(12)13-11/h7H,4-6H2,1-3H3/t11-/m0/s1 |
| Standard InChI Key | IMKHDCBNRDRUEB-NSHDSACASA-N |
| Isomeric SMILES | C[C@]12CCCC(C1=CC(=O)O2)(C)C |
| SMILES | CC1(CCCC2(C1=CC(=O)O2)C)C |
| Canonical SMILES | CC1(CCCC2(C1=CC(=O)O2)C)C |
| Appearance | Oil |
| Boiling Point | 295.00 to 296.00 °C. @ 760.00 mm Hg |
| Melting Point | Mp 71-72 ° (40-41 °) |
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